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This in-depth technical guide delves into the intricate magnetic phase transitions of the
intermetallic compound Lanthanum-Nickel (2/7), or La2Ni7. This material, a subject of
significant research interest, exhibits weak itinerant antiferromagnetism with a cascade of
temperature-induced magnetic ordering phenomena. This document provides a comprehensive
overview of its magnetic properties, detailed experimental protocols for characterization, and
visual representations of the underlying physical processes to facilitate a deeper understanding
for researchers and scientists.

Core Concepts: Weak Itinerant Antiferromagnetism
and Multiple Phase Transitions

La2Ni7 crystallizes in a hexagonal Ce2Ni7-type structure. Its magnetic behavior is
characterized as weak itinerant antiferromagnetism, where the magnetic moments are not
localized to specific atomic sites but are carried by delocalized conduction electrons. A key
feature of La2Ni7 is the presence of multiple magnetic phase transitions at low temperatures.
In zero applied magnetic field, single crystal studies have identified a series of transitions,
indicating a complex interplay of magnetic interactions.[1][2]

The ground state of hexagonal La2Ni7 is a weak itinerant antiferromagnet.[3] At low magnetic
fields, it exhibits a Néel temperature (T_N) of approximately 50 K.[3] However, more detailed
investigations on single crystals have revealed a cascade of three distinct zero-field magnetic
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phase transitions.[1][2][4][5][6][7] These transitions delineate three magnetically ordered
phases, often referred to as A, B, and C.[6] The highest temperature phase has been shown to
possess a clear ferromagnetic component.[1][5][6][7]

Quantitative Magnetic Properties of La2Ni7

The following table summarizes the key quantitative data associated with the magnetic phase
transitions in single crystal La2Ni7.

Property Value Notes

Hexagonal, Ce2Ni7 type,
Crystal Structure [41[8][°]
P63/mmc space group

" ic Orderi Weak Itinerant (311e]
agnetic Orderin
g g Antiferromagnetic (WAFM)

Zero-Field Transition Transition from paramagnetic
~61.0 K (£ 0.2 K)

Temperature (T1) to Phase C.[1][2]

Zero-Field Transition Transition from Phase C to
~56.5 K (£ 0.2 K)

Temperature (T2) Phase B.[1][2]

Zero-Field Transition Transition from Phase B to
~42.2 K (£ 0.2 K)

Temperature (T3) Phase A.[1][2]
Commensurate

Phase A (T <T3) ] ) [7]
Antiferromagnetic
Incommensurate

Phase B (T3<T<T2) ) ) [7]
Antiferromagnetic
Incommensurate

Phase C (T2<T<T1) Antiferromagnetic with a [1][7]

ferromagnetic component

Saturated Magnetic Moment ~0.12 pB/Ni [2]

_ N _ From wAFM to a weak itinerant
Metamagnetic Transition Field ~4.6 T (at 4.2 K) )
ferromagnetic (WFM) state.[8]
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Experimental Protocols

Detailed experimental investigation is crucial to unravel the complex magnetic behavior of
La2Ni7. Below are methodologies for key experiments.

Single Crystal Growth

High-quality single crystals are essential for accurate determination of anisotropic magnetic
properties.

Method: La2Ni7 single crystals can be grown from a binary La-Ni melt.[1][2]

e Melt Preparation: High-purity Lanthanum (99.9%) and Nickel (99.99%) are mixed in the
desired stoichiometric ratio (2:7).

e Crucible: The mixture is placed in an alumina crucible.

e Furnace: The crucible is heated in a resistance furnace under an inert atmosphere (e.g.,
argon) to a temperature above the melting point of the compound.

o Cooling: The melt is then slowly cooled to allow for the formation of large single crystals. The
specific cooling rate is a critical parameter that needs to be optimized.

o Crystal Extraction: Once cooled, the single crystals can be mechanically extracted from the
melt.

Neutron Diffraction

Neutron diffraction is a powerful technique to determine the magnetic structure, including the
arrangement and magnitude of the magnetic moments.

Methodology:

o Sample Preparation: A single crystal of La2Ni7 is mounted on a goniometer. The crystal
orientation is determined using Laue X-ray diffraction.

 Instrumentation: A triple-axis or a time-of-flight neutron spectrometer is used. For example,
the HB-1A Fixed-Incident-Energy Triple-Axis Spectrometer at the High Flux Isotope Reactor
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(HFIR), Oak Ridge National Laboratory.[10]
o Experimental Conditions:
o The crystal is cooled to the desired temperature using a closed-cycle refrigerator.

o A monochromatic neutron beam of a specific energy (e.g., 14.7 meV) is directed at the
sample.[10]

o The scattered neutrons are detected at various angles.

o Data Collection: Diffraction patterns are collected at different temperatures, especially
around the phase transition temperatures. Scans are performed in different reciprocal lattice
planes to map out the magnetic Bragg peaks.

e Data Analysis:

o The positions of the magnetic Bragg peaks are used to determine the magnetic
propagation vector, which describes the periodicity of the magnetic structure. For La2Ni7,
both commensurate and incommensurate propagation vectors have been observed.[7]

o The intensities of the magnetic Bragg peaks are used to refine the magnetic structure
model, including the direction and magnitude of the magnetic moments on the Ni sites.
Software like FullProf or Jana2006 can be used for this analysis.

Magnetic Susceptibility Measurement

Magnetic susceptibility measurements provide information about the magnetic response of the
material to an applied magnetic field and are crucial for identifying magnetic phase transitions.

Methodology:

e Instrumentation: A SQUID (Superconducting Quantum Interference Device) magnetometer
or a VSM (Vibrating Sample Magnetometer) is typically used.

» Sample Preparation: A small, well-characterized single crystal is mounted in a sample holder
with its crystallographic axes aligned with respect to the applied magnetic field.
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e DC Susceptibility:

o Zero-Field-Cooled (ZFC): The sample is cooled from the paramagnetic state to the lowest
temperature in zero magnetic field. A small DC magnetic field (e.g., 100 Oe) is then
applied, and the magnetization is measured as the temperature is slowly increased.

o Field-Cooled (FC): The sample is cooled from the paramagnetic state to the lowest
temperature in the presence of the same DC magnetic field. The magnetization is then
measured as the temperature is increased.

o The transition temperatures are identified by anomalies (e.g., peaks, kinks) in the
susceptibility vs. temperature curves.

e AC Susceptibility:
o An oscillating magnetic field of a specific frequency and amplitude is applied.

o The in-phase (x') and out-of-phase (X"') components of the susceptibility are measured as
a function of temperature.

o AC susceptibility is particularly sensitive to dynamic magnetic phenomena and can provide
more precise determination of transition temperatures.

Specific Heat Measurement

Specific heat measurements are essential for detecting phase transitions as they are
accompanied by anomalies in the heat capacity.

Methodology:

e Instrumentation: A physical property measurement system (PPMS) with a heat capacity
option is commonly used. The relaxation (time-constant) method is a standard technique.

o Sample Preparation: A small, flat single crystal is attached to the sample platform of the
calorimeter using a small amount of thermal grease to ensure good thermal contact.

e Measurement Procedure:
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o The sample is cooled to the lowest desired temperature.

o The measurement involves applying a small heat pulse to the sample and measuring the
subsequent temperature relaxation.

o The heat capacity is determined from the analysis of this relaxation curve.

o Data Collection: The heat capacity is measured as a function of temperature, with a slow
temperature sweep rate to ensure thermal equilibrium. Measurements are performed in zero
magnetic field and in various applied magnetic fields to map out the H-T phase diagram.

o Data Analysis: The magnetic phase transitions are identified by sharp, lambda-like anomalies
in the specific heat versus temperature data. The entropy change associated with the
transitions can be calculated by integrating the magnetic contribution to the specific heat
divided by temperature.

Visualizations

Experimental Workflow for Characterizing La2Ni7
Magnetic Phases
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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